4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide

• IUPAC Name: 4-(4-butan-2-ylphenyl)sulfonyl-N-cyclopropylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H27N3O2S2/c1-3-14(2)15-4-8-17(9-5-15)25(22,23)21-12-10-20(11-13-21)18(24)19-16-6-7-16/h4-5,8-9,14,16H,3,6-7,10-13H2,1-2H3,(H,19,24)
• InChI Key: OJLCCJPDECVDMR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=S)NC3CC3
• Molecular Formula: C18H27N3O2S2
• Molecular Weight: 381.6 g/mol

Description

4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor.

Mechanism of Action

4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide works by selectively blocking the TRPV1 receptor, which is responsible for transmitting pain signals in the body. By blocking this receptor, 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide can effectively reduce pain sensation without affecting other physiological functions.
Biochemical and physiological effects:
4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects in animal models. These effects include the reduction of pain sensitivity, the inhibition of inflammation, and the modulation of body temperature.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide in lab experiments is its high potency and selectivity for the TRPV1 receptor. This makes it an ideal tool for studying the role of this receptor in various physiological processes. However, one limitation of using 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in experimental settings.

Future Directions

There are several future directions for research involving 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide. One potential area of research is in the development of new pain medications based on the compound's ability to block pain signals. Another area of research is in the study of the TRPV1 receptor and its role in various physiological processes. Additionally, further research is needed to better understand the limitations and potential side effects of using 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide in experimental settings.

Scientific Research Applications

4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of pain management. 4-[(4-sec-butylphenyl)sulfonyl]-N-cyclopropyl-1-piperazinecarbothioamide has been shown to effectively block pain signals in animal models, making it a potential candidate for the development of new pain medications.